6-Chloro-3-iodo-2,4-dimethylpyridine

• Molecular Formula: C7H7ClIN
• Molecular Weight: 267.49 g/mol
• IUPAC Name: 6-chloro-3-iodo-2,4-dimethylpyridine
• InChI: InChI=1S/C7H7ClIN/c1-4-3-6(8)10-5(2)7(4)9/h3H,1-2H3
• InChI Key: KELFFIFLVJGLGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1I)C)Cl

Description

6-Chloro-3-iodo-2,4-dimethylpyridine is a halogenated pyridine derivative featuring chlorine and iodine substituents at positions 6 and 3, respectively, along with methyl groups at positions 2 and 3. Key characteristics of such compounds include:

• Halogen Influence: Chlorine and iodine substituents enhance electrophilic substitution reactivity and influence molecular polarity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-iodo-2,4-dimethylpyridine typically involves halogenation reactions. One common method is the iodination of 6-chloro-2,4-dimethylpyridine using iodine and an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an organic solvent like acetic acid or dichloromethane under reflux conditions .

Industrial Production Methods

Industrial production of 6-Chloro-3-iodo-2,4-dimethylpyridine may involve large-scale halogenation processes using continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-3-iodo-2,4-dimethylpyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide, potassium thiocyanate, and various amines.

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like sodium borohydride are used under controlled conditions.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions, often in the presence of a base like potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

6-Chloro-3-iodo-2,4-dimethylpyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block in the development of new materials.

Biology: The compound can be used in the study of biological pathways and as a probe in biochemical assays.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-Chloro-3-iodo-2,4-dimethylpyridine depends on its specific application. In chemical reactions, it acts as a reactive intermediate, participating in various transformations through nucleophilic substitution, oxidation, reduction, and coupling reactions . The molecular targets and pathways involved are determined by the nature of the substituents and the specific conditions used in the reactions .

Comparison with Similar Compounds

Halogen-Substituted Pyridines

6-Bromo-3-iodo-2,4-dimethylpyridine

• Structure : Bromine replaces chlorine at position 5.
• Properties :
  • Melting Point: 89–91°C
  • Molecular Weight: 311.95 g/mol
  • Sensitivity: Light-sensitive due to iodine’s labile nature.
• Key Difference : Bromine’s lower electronegativity compared to chlorine may reduce oxidative stability but increase reactivity in nucleophilic substitutions .

6-Chloro-2-iodo-3-methylpyridine

• Structure : Iodo at position 2, methyl at 3 (vs. target compound’s iodo at 3 and methyl at 2,4).

Functional Group Variations

6-Bromo-2-chloro-4-iodopyridin-3-amine

• Structure : Amine group at position 3, bromine at 6, chlorine at 2, iodine at 4.
• Properties :
  • Price: $400–$4,800 (1–25 g)
  • Reactivity: The amine group increases basicity and participation in hydrogen bonding, contrasting with the target compound’s methyl-dominated hydrophobicity .

2-Chloro-6-iodopyridin-3-amine

• Structure : Amine at position 3, chloro at 2, iodo at 6.
• Properties :
  • Molecular Formula: C₆H₅ClIN₂
  • Similarity Score: 0.78 compared to methyl-substituted analogs .
• Key Difference : The absence of methyl groups reduces steric shielding, enhancing susceptibility to electrophilic attack .

Heterocyclic Derivatives

6-Chloro-3-iodo-2-methyl-imidazo[1,2-a]pyridine

• Structure : Imidazo ring fused to pyridine, methyl at 2, chloro at 6, iodo at 3.
• Properties :
  • Molecular Formula: C₈H₆ClIN₂
  • CAS: 1935106-50-5 .

Biological Activity

6-Chloro-3-iodo-2,4-dimethylpyridine is a halogenated pyridine derivative that has garnered attention due to its unique structural features and potential biological activities. The compound consists of a pyridine ring with chlorine and iodine substituents at the 6th and 3rd positions, respectively, and two methyl groups at the 2nd and 4th positions. This configuration enhances its reactivity and makes it a candidate for various synthetic applications in medicinal chemistry.

The synthesis of 6-Chloro-3-iodo-2,4-dimethylpyridine typically involves halogenation processes. Common reagents used in these reactions include sodium amide for nucleophilic substitution, potassium permanganate for oxidation, and lithium aluminum hydride for reduction. The compound's ability to engage in hydrogen bonding and van der Waals interactions plays a crucial role in its biological activity.

Table 1: Comparison of Similar Compounds

Compound Name	Key Differences
3-Chloro-2,4-dimethylpyridine	Lacks iodine at the 6th position
6-Iodo-2,4-dimethylpyridine	Lacks chlorine at the 3rd position
2,4-Dimethylpyridine	Lacks both halogen substituents
4-Chloro-3-iodo-2,6-dimethylpyridine	Different positions for chlorine and iodine

The dual halogenation of this compound significantly influences its reactivity profile compared to mono-halogenated counterparts, making it valuable for specific synthetic applications requiring enhanced reactivity or selectivity.

Biological Activity

Research indicates that 6-Chloro-3-iodo-2,4-dimethylpyridine exhibits various biological activities, particularly in the realm of medicinal chemistry. Studies have shown that compounds with similar structures can act as inhibitors for various enzymes and receptors.

The mechanism by which 6-Chloro-3-iodo-2,4-dimethylpyridine exerts its biological effects is likely related to its ability to form stable complexes with biological targets through hydrogen bonding and pi-stacking interactions. These interactions can modulate enzyme activity or receptor binding affinities.

Toxicological Profile

While specific toxicological studies on 6-Chloro-3-iodo-2,4-dimethylpyridine are sparse, related compounds have been evaluated for safety. For instance, studies on other halogenated pyridines have indicated potential toxic effects at higher concentrations, necessitating further investigation into the safety profile of this compound .